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Compound of Interest

Compound Name: Antioxidant 1010

Cat. No.: B1672178

An In-depth Technical Guide to Antioxidant 1010

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and
applications of Antioxidant 1010, a widely utilized hindered phenolic antioxidant. The
information is intended for researchers, scientists, and professionals in drug development and
related fields who require a thorough understanding of this compound for material stabilization
and development.

Chemical Identity and Structure

Antioxidant 1010, also known by its chemical name Pentaerythritol tetrakis(3-(3,5-di-tert-butyl-
4-hydroxyphenyl)propionate), is a high molecular weight, sterically hindered phenolic
antioxidant.[1][2][3] Its structure is characterized by four hindered phenol groups, which are key
to its antioxidant activity.

Table 1: Chemical Identification of Antioxidant 1010
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Identifier Value
[3-[3-(3,5-ditert-butyl-4-
hydroxyphenyl)propanoyloxy]-2,2-bis[3-(3,5-

IUPAC Name ditert-butyl-4-
hydroxyphenyl)propanoyloxymethyl]propyl] 3-
(3,5-ditert-butyl-4-hydroxyphenyl)propanoate[1]

CAS Number 6683-19-8[1]

Molecular Formula C73H108012

Molecular Weight 1177.6 g/mol

Below is a diagram illustrating the chemical structure of Antioxidant 1010.
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Figure 1: Chemical Structure of Antioxidant 1010
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Physical and Chemical Properties

Antioxidant 1010 is a white to slightly yellowish crystalline powder. It is characterized by its
high thermal stability, low volatility, and good compatibility with a wide range of organic
substrates.

Table 2: Physicochemical Properties of Antioxidant 1010

Property Value

Appearance White, free-flowing powder

Melting Point 110-125°C

Boiling Point 1005.8 °C at 760 mmHg

Density 1.15 g/cm3 at 20 °C

Flash Point 297 °C

Solubility Insoluble in water; soluble in organic solvents
such as acetone, chloroform, and toluene.

Vapor Pressure 7 x 1071° Pa at 20 °C (extrapolated)

Antioxidant Mechanism

Antioxidant 1010 functions as a primary antioxidant, specifically as a free radical scavenger.
Its mechanism of action is centered on the sterically hindered phenolic groups within its
molecular structure.

During the auto-oxidation of a polymer, highly reactive peroxy radicals (ROQe) are formed.
These radicals can propagate a chain reaction, leading to the degradation of the material.
Antioxidant 1010 interrupts this cycle by donating a hydrogen atom from one of its phenolic
hydroxyl (-OH) groups to the peroxy radical. This neutralizes the radical and terminates the
chain reaction.

The resulting phenoxyl radical on the Antioxidant 1010 molecule is stabilized by resonance
and the steric hindrance provided by the bulky tert-butyl groups adjacent to the hydroxyl group.
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This steric hindrance prevents the phenoxyl radical from initiating new chain reactions, making
Antioxidant 1010 a highly effective stabilizer.
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Figure 2: Antioxidant Mechanism of Antioxidant 1010

Applications and Typical Addition Levels

Antioxidant 1010 is widely used as a stabilizer in a variety of polymers and other organic
materials to protect them from thermo-oxidative degradation. Its high molecular weight and low
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volatility make it particularly suitable for high-temperature processing applications.

Table 3: Applications and Recommended Addition Levels of Antioxidant 1010

Application Typical Addition Level (%)
Polyolefins (PE, PP) 0.1-05

Styrenics (PS, ABS) 0.1-0.3

Polyesters (PET, PBT) 0.1-05

Polyamides (PA) 0.1-05

Polyurethanes (PU) 0.1-05

Elastomers and Rubbers 0.1-05

Adhesives and Sealants 0.2-1.0

Food Packaging Varies by regulation

Antioxidant 1010 is often used in combination with other types of antioxidants, such as
phosphites (e.g., Antioxidant 168), to achieve a synergistic effect, providing both processing
and long-term thermal stability.

Experimental Protocols for Performance Evaluation

The effectiveness of Antioxidant 1010 in a polymer formulation is typically evaluated through
accelerated aging and stability tests. The following are outlines of key experimental protocols.

Oxidative Induction Time (OIT)

This test, based on ASTM D3895, determines the time it takes for a material to begin to oxidize
under a controlled temperature and oxygen atmosphere. A longer OIT indicates better oxidative
stability.

Methodology:

o A small sample of the polymer containing Antioxidant 1010 is placed in an aluminum pan
within a Differential Scanning Calorimeter (DSC).
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e The sample is heated to a specified isothermal temperature (e.g., 200°C) under an inert
nitrogen atmosphere.

e Once the temperature stabilizes, the atmosphere is switched to oxygen.

e The time from the introduction of oxygen until the onset of the exothermic oxidation peak is
measured as the OIT.

Sample Preparation H DSC Loading }—> Heating (N2) }—P{ Isothermal (N2) }—>| Switch to 02 H Isothermal (02) H Oxidation H OIT Measurement
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Figure 3: Experimental Workflow for OIT Measurement

Color Stability (Yellowness Index)

This test, based on ASTM D1925, quantifies the change in color of a polymer sample after
exposure to heat or UV light. A lower yellowness index indicates better color stability.

Methodology:

o Polymer plaques with and without Antioxidant 1010 are prepared by compression molding

or injection molding.

o The initial color of the plaques is measured using a spectrophotometer to determine the

baseline yellowness index.

e The plaques are then subjected to accelerated aging in an oven at a specific temperature for
a defined period or exposed to UV radiation in a weathering chamber.

e The yellowness index is measured at regular intervals to track the change in color over time.

Toxicology and Safety

Antioxidant 1010 has a low order of acute toxicity. It is not considered to be a skin or eye
irritant under normal industrial use.
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Table 4: Toxicological Data for Antioxidant 1010

Test Result

Acute Oral Toxicity (Rat LD50) > 5,000 mg/kg
Acute Dermal Toxicity (Rabbit LD50) > 3,160 mg/kg
Acute Inhalation Toxicity (Rat LC50) > 1.95 mg/L (4h)
Skin Irritation (Rabbit) Non-irritating
Eye Irritation (Rabbit) Non-irritating
Mutagenicity (Ames Test) Negative

Handling and Storage:
» Handle with care, avoiding dust formation and ignition sources.
» Store in a cool, dry, and well-ventilated place in a tightly closed container.

» Personal protective equipment such as safety glasses, gloves, and a dust mask should be
worn when handling the powder form.

This technical guide provides a foundational understanding of Antioxidant 1010. For specific
applications and regulatory compliance, further detailed investigation and consultation of
relevant safety data sheets are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672178#antioxidant-1010-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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